Cas no 73761-44-1 (1-(4,5-dimethylfuran-2-yl)ethan-1-one)

• Product Name: 1-(4,5-dimethylfuran-2-yl)ethan-1-one
• CAS No: 73761-44-1
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD01074809
• CID: 554174
• PubChem ID: 14616895
• Update Time: 2025-11-01

1-(4,5-dimethylfuran-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4,5-dimethyl-2-furanyl)-
• 1-(4,5-dimethyl-2-furanyl)Ethanone
• 2-ACETYL-4,5-DIMETHYLFURAN
• 5-ACETYL-2,3-DIMETHYLFURAN
• 2-Acetyl-4,5-dimethylfuran,GC
• 4,5-dimethyl-2-acetylfuran
• ACETYL-4,5-DIMETHYLFURAN
• J-640023
• 1-(4,5-DIMETHYLFURAN-2-YL)ETHANONE
• 2-acetyl-4,5-di-methylfuran
• 1-(4,5-dimethylfuran-2-yl)ethan-1-one
• CS-0238827
• AKOS005167013
• EN300-201038
• FT-0610955
• SCHEMBL10242709
• 73761-44-1

• MDL： MFCD01074809
• Inchi： 1S/C8H10O2/c1-5-4-8(6(2)9)10-7(5)3/h4H,1-3H3
• InChI Key： KQGQDZWQYUQIAA-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC(C)=C1C

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Color/Form: Light yellow or brown liquid
• Density: 1.014
• Boiling Point: 222.882°C at 760 mmHg
• Flash Point: 96.048°C
• Refractive Index: 1.473
• PSA: 30.21000
• LogP: 2.09900
• Solubility: It is almost insoluble in water and miscible with alcohols, acetone and ether

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4,5-dimethylfuran-2-yl)ethan-1-one

Recent Advances in the Study of 1-(4,5-dimethylfuran-2-yl)ethan-1-one (CAS: 73761-44-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(4,5-dimethylfuran-2-yl)ethan-1-one (CAS: 73761-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(4,5-dimethylfuran-2-yl)ethan-1-one as a key intermediate in the synthesis of various bioactive molecules. Its furan ring structure, coupled with the presence of a ketone functional group, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of anti-inflammatory, antimicrobial, and anticancer agents, demonstrating its broad applicability in medicinal chemistry.

One of the most notable advancements in the study of this compound is its potential as a precursor for the development of new antiviral drugs. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(4,5-dimethylfuran-2-yl)ethan-1-one exhibited significant inhibitory activity against several RNA viruses, including SARS-CoV-2. The study utilized molecular docking and in vitro assays to identify the most promising derivatives, paving the way for further preclinical evaluation.

In addition to its antiviral properties, recent research has also explored the compound's role in modulating cellular signaling pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(4,5-dimethylfuran-2-yl)ethan-1-one derivatives could selectively inhibit the NF-κB pathway, which is implicated in various inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead structure for the development of targeted therapies for inflammatory diseases and cancer.

The synthesis of 1-(4,5-dimethylfuran-2-yl)ethan-1-one has also seen significant improvements in recent years. A 2022 study in Organic Process Research & Development described a novel, scalable synthesis route that utilizes green chemistry principles, reducing the environmental impact of its production. This advancement is particularly important for the pharmaceutical industry, as it aligns with the growing demand for sustainable and eco-friendly manufacturing processes.

Despite these promising developments, challenges remain in the clinical translation of 1-(4,5-dimethylfuran-2-yl)ethan-1-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activity make it a compelling candidate for future drug discovery efforts.

In conclusion, 1-(4,5-dimethylfuran-2-yl)ethan-1-one (CAS: 73761-44-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from antiviral agents to anti-inflammatory drugs, highlight its potential to address unmet medical needs. Continued research into its mechanism of action and optimization of its derivatives will be crucial for unlocking its full therapeutic potential.